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Compound of Interest

Compound Name: m-PEG12-acid

Cat. No.: B2542840

Essential Safety and Handling Guide for m-
PEG12-acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of m-
PEG12-acid, a valuable polyethylene glycol (PEG) linker used in bioconjugation and as a
component in Proteolysis Targeting Chimeras (PROTACS). Adherence to these procedures is
essential for ensuring laboratory safety and maintaining the integrity of your research.

Key Safety and Physical Data

Proper storage and handling are paramount for ensuring the stability and reactivity of m-
PEG12-acid. The following table summarizes key quantitative data for this compound.
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Property Value Source(s)
Molecular Formula C26H52014 [1]
Molecular Weight 588.7 g/mol [1]

White to off-white solid or
Appearance o ) [2][3]
solid-liquid mixture

Purity >95% - 98% 3]

Storage Temperature -20°C for long-term storage

Soluble in Water, DMSO, DMF,

Solubility 4 DCM
an

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for m-PEG12-acid was not fully detailed in the
provided information, data for similar PEG-acid compounds, such as Bis-PEG12-acid, indicate
potential hazards. Users should handle m-PEG12-acid with the assumption that it may be
harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.

Therefore, the following personal protective equipment is mandatory when handling m-PEG12-
acid:

» Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
potential splashes.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be
inspected before use and changed immediately if contaminated.

o Body Protection: A standard laboratory coat must be worn.

» Respiratory Protection: If there is a risk of generating dust or aerosols, handling should be
performed in a chemical fume hood to avoid inhalation.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://broadpharm.com/product/bp-21105
https://broadpharm.com/product/bp-21105
https://www.medchemexpress.com/m-peg12-acid.html
https://conju-probe.com/product/m-peg12-acid/
https://conju-probe.com/product/m-peg12-acid/
https://www.benchchem.com/product/b2542840?utm_src=pdf-body
https://www.benchchem.com/product/b2542840?utm_src=pdf-body
https://www.benchchem.com/product/b2542840?utm_src=pdf-body
https://www.benchchem.com/product/b2542840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Protocol

1. Receiving and Storage:

o Upon receipt, verify the integrity of the container.

» Store the compound at -20°C in a dry, well-ventilated area, protected from light.
2. Preparation for Use:

o Before opening, allow the container to equilibrate to room temperature to prevent moisture
condensation.

¢ All handling of the solid compound should be conducted in a chemical fume hood to
minimize inhalation risk.

3. Dissolution:
e m-PEG12-acid is soluble in water, DMSO, DMF, and DCM.

e When preparing solutions, add the solvent to the solid slowly and mix gently until fully
dissolved. For some solutions, such as in DMSO, warming may be necessary to achieve full
solubility.

4. Experimental Use:

e The terminal carboxylic acid of m-PEG12-acid reacts with primary amine groups to form a
stable amide bond, often in the presence of activators like EDC or HATU.

o Ensure all reactions are performed in a well-ventilated area, preferably within a fume hood.

» Avoid direct contact with the compound and its solutions.

Disposal Plan

All waste containing m-PEG12-acid must be treated as chemical waste and disposed of
according to institutional and local regulations.
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e Solid Waste: Collect any solid waste, including empty containers and contaminated
consumables (e.g., weigh boats, pipette tips), in a designated and clearly labeled chemical
waste container.

e Liquid Waste: Unused solutions and reaction mixtures containing m-PEG12-acid should be
collected in a sealed, properly labeled hazardous waste container. Do not dispose of this
material down the drain.

o Decontamination: Any surfaces or equipment that come into contact with m-PEG12-acid
should be thoroughly decontaminated.

Workflow for Handling m-PEG12-acid
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Caption: Workflow for the safe handling and disposal of m-PEG12-acid.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b2542840?utm_src=pdf-body-img
https://www.benchchem.com/product/b2542840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2542840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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